Cas no 649-67-2 (Ethyl 3-hydroxy-3-methyl-4,4,4-trifluorobutyrate)

Ethyl 3-hydroxy-3-methyl-4,4,4-trifluorobutyrate is a fluorinated ester compound with the molecular formula C7H11F3O3. It features a trifluoromethyl group and a hydroxyl group adjacent to a tertiary carbon, imparting unique reactivity and stability. This compound is commonly utilized as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the preparation of fluorinated active ingredients. Its trifluoromethyl group enhances lipophilicity and metabolic stability, making it valuable in drug design. The ethyl ester moiety improves solubility in organic solvents, facilitating synthetic applications. The product is typically supplied as a clear liquid with high purity, ensuring consistent performance in demanding reactions. Proper handling under inert conditions is recommended due to its sensitivity to moisture and air.

Ethyl 3-hydroxy-3-methyl-4,4,4-trifluorobutyrate structure

649-67-2 structure

Product Name:Ethyl 3-hydroxy-3-methyl-4,4,4-trifluorobutyrate

CAS No:649-67-2

MF:C₇H₁₁F₃O₃

MW:200.155653238297

CID:1683737

PubChem ID:45075668

Update Time:2025-05-28

Ethyl 3-hydroxy-3-methyl-4,4,4-trifluorobutyrate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4,4,4-trifluoro-3-hydroxy-3-methylbutanoate
- AG-G-44063
- CTK5C1941
- 4,4,4-Trifluor-3-hydroxy-3-methyl-butansaeure-(1)-ethylester
- Ethyl 3-hydroxy-3-methyl-4,4,4-trifluorobutyrate
- PC6444
- 3-Hydroxy-3-trifluormethyl-buttersaeure-ethylester
- SBB092571
- Ethyl 3-hydroxy-3-methyl-4,4,4-trifluorobutanoate
- KB-86575
- Butanoic acid, 4,4,4-trifluoro-3-hydroxy-3-methyl-, ethyl ester
- AKOS037621900
- Ethyl3-hydroxy-3-methyl-4,4,4-trifluorobutyrate
- 649-67-2
- SCHEMBL2741021
- ethyl 4,4,4-trifluoro-3-hydroxy-3-methyl-butanoate
- DTXSID70663080
- IYEGWOWSOYOERF-UHFFFAOYSA-N
- Inchi： 1S/C7H11F3O3/c1-3-13-5(11)4-6(2,12)7(8,9)10/h12H,3-4H2,1-2H3
- InChI Key： IYEGWOWSOYOERF-UHFFFAOYSA-N
- SMILES： FC(C(C)(CC(=O)OCC)O)(F)F

Computed Properties

Exact Mass: 200.06602869g/mol
Monoisotopic Mass: 200.06602869g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 190
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 46.5Å²

Ethyl 3-hydroxy-3-methyl-4,4,4-trifluorobutyrate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E945835-250mg	Ethyl 3-hydroxy-3-methyl-4,4,4-trifluorobutyrate	649-67-2		250mg	$ 50.00	2022-06-05
TRC	E945835-500mg	Ethyl 3-hydroxy-3-methyl-4,4,4-trifluorobutyrate	649-67-2		500mg	$ 65.00	2022-06-05
TRC	E945835-2.5g	Ethyl 3-hydroxy-3-methyl-4,4,4-trifluorobutyrate	649-67-2		2.5g	$ 160.00	2022-06-05
Apollo Scientific	PC6444-1g	Ethyl 3-hydroxy-3-methyl-4,4,4-trifluorobutanoate	649-67-2	97%	1g	£53.00	2024-05-23
Apollo Scientific	PC6444-5g	Ethyl 3-hydroxy-3-methyl-4,4,4-trifluorobutanoate	649-67-2	97%	5g	£133.00	2024-05-23
Apollo Scientific	PC6444-25g	Ethyl 3-hydroxy-3-methyl-4,4,4-trifluorobutanoate	649-67-2	97%	25g	£450.00	2023-08-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1595415-1g	Ethyl 4,4,4-trifluoro-3-hydroxy-3-methylbutanoate	649-67-2	98%	1g	￥336.00	2024-05-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1595415-5g	Ethyl 4,4,4-trifluoro-3-hydroxy-3-methylbutanoate	649-67-2	98%	5g	￥1137.00	2024-05-05